Cas no 937684-88-3 (2-Methyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid)

• Product Name: 2-Methyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid
• CAS No: 937684-88-3
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 5233105
• Update Time: 2025-11-06

2-Methyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid

• Inchi： 1S/C11H13NO2/c1-7-6-9(11(13)14)8-4-2-3-5-10(8)12-7/h2-5,7,9,12H,6H2,1H3,(H,13,14)
• InChI Key： MMQKHHBIFYTAAN-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(C(O)=O)CC1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 2-Methyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid

Comprehensive Overview of 2-Methyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid (CAS No. 937684-88-3)

2-Methyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid (CAS No. 937684-88-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name or CAS number, belongs to the tetrahydroquinoline family, a class of molecules known for their diverse biological activities and applications in drug discovery. The tetrahydroquinoline scaffold is particularly valued for its potential in developing therapeutics targeting neurological and metabolic disorders, aligning with current trends in precision medicine.

The structural uniqueness of 2-Methyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid lies in its fused ring system, which combines a quinoline core with a carboxylic acid functional group. This configuration enhances its reactivity and makes it a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its role in the synthesis of novel small-molecule inhibitors and biologically active compounds, especially in the context of neurodegenerative disease research and anti-inflammatory agents. These areas are currently trending in scientific literature and align with frequent search queries like "quinoline derivatives in medicine" or "CAS 937684-88-3 applications."

From a synthetic perspective, 2-Methyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid is often synthesized via catalytic hydrogenation or multi-step organic reactions. Its carboxylic acid moiety allows for further derivatization, enabling the creation of esters, amides, or other functionalized derivatives. This adaptability is crucial for medicinal chemistry projects, where slight modifications can significantly alter a compound's pharmacokinetic properties. Recent studies highlight its potential as a building block for drug candidates targeting G-protein-coupled receptors (GPCRs), a hot topic in pharmaceutical development.

In addition to its pharmaceutical relevance, CAS No. 937684-88-3 has also been investigated for its physicochemical properties. Its solubility profile and stability under various pH conditions make it suitable for formulation studies, a critical aspect of preclinical research. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize this compound, addressing common search terms like "how to analyze tetrahydroquinoline derivatives." These methodologies ensure batch-to-batch consistency, a priority for industrial-scale production.

The growing interest in sustainable chemistry has also impacted research around 2-Methyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid. Scientists are exploring greener synthesis routes, such as catalytic asymmetric synthesis or microwave-assisted reactions, to reduce environmental footprint. This aligns with broader industry trends and frequent searches for "eco-friendly synthesis of heterocyclic compounds." Such innovations not only improve efficiency but also cater to regulatory demands for cleaner production processes.

Another emerging application of CAS No. 937684-88-3 is in the field of material science. Its aromatic system and functional groups make it a candidate for designing organic semiconductors or ligands in coordination chemistry. These interdisciplinary applications resonate with search queries like "quinoline derivatives in electronics," reflecting the compound's expanding utility beyond traditional domains.

In summary, 2-Methyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid (CAS No. 937684-88-3) represents a multifaceted compound with broad implications across pharmaceuticals, materials, and green chemistry. Its structural features and adaptability continue to inspire innovative research, addressing both longstanding challenges and contemporary scientific inquiries. As exploration of its properties deepens, this compound is poised to remain a focal point in cutting-edge chemical and biomedical studies.